Cas no 59039-85-9 (5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-)

5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)- structure
59039-85-9 structure
Product Name:5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-
CAS No:59039-85-9
MF:C8H16N2O
MW:156.225441932678
CID:366094
PubChem ID:12236512
Update Time:2025-04-19

5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)-
    • 1-ISOPROPYL-[1,4]DIAZEPAN-5-ONE
    • 1-propan-2-yl-1,4-diazepan-5-one
    • 1-Isopropyl-homopiperazinon-5
    • 5H-1,4-Diazepin-5-one,hexahydro-1-(1-methylethyl)
    • DTXSID50481769
    • FT-0752491
    • 59039-85-9
    • SCHEMBL4019369
    • ANTIFOAMPE-L
    • Inchi: 1S/C8H16N2O/c1-7(2)10-5-3-8(11)9-4-6-10/h7H,3-6H2,1-2H3,(H,9,11)
    • InChI Key: YNOFJHFSABFXNI-UHFFFAOYSA-N
    • SMILES: O=C1CCN(CCN1)C(C)C

Computed Properties

  • Exact Mass: 156.12600
  • Monoisotopic Mass: 156.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 32.3Ų

Experimental Properties

  • PSA: 32.34000
  • LogP: 0.48340
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